Cas no 1051372-65-6 (6-(trifluoromethoxy)quinolin-3-amine)

6-(Trifluoromethoxy)quinolin-3-amine is a fluorinated quinoline derivative characterized by the presence of a trifluoromethoxy group at the 6-position and an amine functional group at the 3-position of the quinoline scaffold. This compound is of interest in medicinal and agrochemical research due to the unique electronic and steric properties imparted by the trifluoromethoxy substituent, which can enhance metabolic stability and bioavailability. The amine group provides a versatile handle for further derivatization, making it a valuable intermediate in the synthesis of biologically active molecules. Its structural features contribute to potential applications in drug discovery and material science, particularly in the development of novel pharmacophores.
6-(trifluoromethoxy)quinolin-3-amine structure
1051372-65-6 structure
Product Name:6-(trifluoromethoxy)quinolin-3-amine
CAS No:1051372-65-6
MF:C10H7F3N2O
MW:228.170592546463
MDL:MFCD27941211
CID:4559832
PubChem ID:22326805
Update Time:2025-05-28

6-(trifluoromethoxy)quinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-(trifluoromethoxy)quinolin-3-amine
    • 3-Quinolinamine, 6-(trifluoromethoxy)-
    • PFQIBMWSVRMIMA-UHFFFAOYSA-N
    • 1051372-65-6
    • EN300-361754
    • K10200
    • AS-63801
    • SCHEMBL6312139
    • MFCD27941211
    • BSB37265
    • AKOS037645813
    • MDL: MFCD27941211
    • Inchi: 1S/C10H7F3N2O/c11-10(12,13)16-8-1-2-9-6(4-8)3-7(14)5-15-9/h1-5H,14H2
    • InChI Key: PFQIBMWSVRMIMA-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC(F)(F)F)=CC=2)C=C(N)C=1

Computed Properties

  • Exact Mass: 228.05104734g/mol
  • Monoisotopic Mass: 228.05104734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48.1Ų

6-(trifluoromethoxy)quinolin-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D961452-100mg
3-QUINOLINAMINE, 6-(TRIFLUOROMETHOXY)-
1051372-65-6 95%
100mg
$175 2024-06-06
eNovation Chemicals LLC
D961452-250mg
3-QUINOLINAMINE, 6-(TRIFLUOROMETHOXY)-
1051372-65-6 95%
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00984287-100mg
6-(Trifluoromethoxy)quinolin-3-amine
1051372-65-6 95%
100mg
¥1158.0 2023-04-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00984287-250mg
6-(Trifluoromethoxy)quinolin-3-amine
1051372-65-6 95%
250mg
¥1852.0 2023-04-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00984287-1g
6-(Trifluoromethoxy)quinolin-3-amine
1051372-65-6 95%
1g
¥4801.0 2023-04-06
eNovation Chemicals LLC
D961452-100mg
3-QUINOLINAMINE, 6-(TRIFLUOROMETHOXY)-
1051372-65-6 95%
100mg
$175 2025-02-28
eNovation Chemicals LLC
D961452-250mg
3-QUINOLINAMINE, 6-(TRIFLUOROMETHOXY)-
1051372-65-6 95%
250mg
$215 2025-02-28
Enamine
EN300-361754-0.05g
6-(trifluoromethoxy)quinolin-3-amine
1051372-65-6
0.05g
$624.0 2023-03-07
Enamine
EN300-361754-0.1g
6-(trifluoromethoxy)quinolin-3-amine
1051372-65-6
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$653.0 2023-03-07
Enamine
EN300-361754-0.25g
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$683.0 2023-03-07
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